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Compound of Interest

Compound Name: Bis(iridium tetrachloride)

Cat. No.: B15148973

Essential Safety and Handling Guide for
Bis(iridium tetrachloride)

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Bis(iridium tetrachloride). It is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

When handling Bis(iridium tetrachloride), a comprehensive approach to personal protection
is critical to prevent exposure. The following PPE is recommended:

o Eye and Face Protection: Wear chemical safety goggles and a face shield. All eye and face
protection should comply with OSHA's 29 CFR 1910.133 or European Standard EN166
regulations.[1]

o Skin Protection: A lab coat, long sleeves, and closed-toe shoes are required. Ensure that
skin is not exposed.

e Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Inspect gloves prior
to use and dispose of them properly after handling.

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below
limits or if irritation occurs, use a NIOSH/MSHA or European Standard EN 149 approved
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respirator with a particle filter.[1] Follow OSHA respirator regulations found in 29 CFR
1910.134.[1]

Operational Plan for Safe Handling

Adherence to a strict operational plan is crucial for minimizing risks associated with Bis(iridium
tetrachloride).

1. Engineering Controls:

o Work in a well-ventilated area, preferably a chemical fume hood.
o Ensure an eyewash station and safety shower are readily accessible.

2. Handling Procedures:

e Avoid creating dust.[1]

e Do not get the substance in eyes, on skin, or on clothing.[1]

e Wash hands, face, and any exposed skin thoroughly after handling.[1]
e Do not eat, drink, or smoke in the work area.[1]

3. Storage:

« Store in a tightly closed container in a dry, cool, and well-ventilated place.

e Protect from moisture.

o Keep away from incompatible materials such as strong bases, cyanides, and oxidizing
agents.[1]

4. In Case of a Spill:

e Evacuate the area.

o Wear appropriate PPE.

» Sweep up the spilled material and place it in a suitable container for disposal.
e Avoid generating dust.

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of Bis(iridium tetrachloride) is essential to prevent environmental
contamination and ensure regulatory compliance.
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o Waste Characterization: All waste containing Bis(iridium tetrachloride) must be treated as
hazardous waste.

o Containerization: Collect waste in a designated, labeled, and sealed container.

o Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[1] Follow all federal, state, and local regulations for hazardous waste disposal. Do not
dispose of it down the drain or in the regular trash.

Quantitative Data

Parameter Value Source

Exposure Limits Not established

) ) Strong bases, Cyanides,
Incompatible Materials o [1]
Oxidizing agent

Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Bis(iridium tetrachloride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. documents.thermofisher.com [documents.thermofisher.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Bis(iridium
tetrachloride)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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